Cas no 17400-36-1 (Benzenesulfonamide,4-methyl-N-[(3-nitrophenyl)methyl]-)

Benzenesulfonamide,4-methyl-N-[(3-nitrophenyl)methyl]- structure
17400-36-1 structure
Product Name:Benzenesulfonamide,4-methyl-N-[(3-nitrophenyl)methyl]-
CAS No:17400-36-1
MF:C14H14N2O4S
MW:306.336962223053
CID:230247
PubChem ID:309044
Update Time:2025-04-19

Benzenesulfonamide,4-methyl-N-[(3-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-methyl-N-[(3-nitrophenyl)methyl]-
    • 4-methyl-N-[(3-nitrophenyl)methyl]benzenesulfonamide
    • AC1L7E7F
    • CCG-37022
    • N-(3-Nitro-benzyl)-p-toluolsulfonsaeureamid
    • NCI211193
    • NCIStruc1_001656
    • NCIStruc2_001554
    • NSC211193
    • NCGC00014586
    • DTXSID20309128
    • NCGC00097690-01
    • MLS003115063
    • NCI60_001774
    • NCGC00014586-02
    • SMR001830646
    • NSC-211193
    • N-(3-(hydroxy(oxido)amino)benzyl)-4-methylbenzenesulfonamide
    • CHEMBL1415488
    • 17400-36-1
    • NSC 211193
    • Inchi: 1S/C14H14N2O4S/c1-11-5-7-14(8-6-11)21(19,20)15-10-12-3-2-4-13(9-12)16(17)18/h2-9,15H,10H2,1H3
    • InChI Key: CCAKBSJQJAVJQW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NCC1C=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 306.06752
  • Monoisotopic Mass: 306.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: 1.338
  • Boiling Point: 501.4°Cat760mmHg
  • Flash Point: 257°C
  • Refractive Index: 1.608
  • PSA: 89.31
  • LogP: 4.37660
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